![molecular formula C12H14FNO3 B7591115 N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide](/img/structure/B7591115.png)
N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide, also known as FHOC or ML327, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the oxane carboxamide family and has been synthesized using a variety of methods. In
Mechanism of Action
N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide inhibits the activity of STK19 by binding to a specific site on the protein. This binding prevents the protein from carrying out its normal functions, which leads to a decrease in cell division and proliferation. The exact mechanism by which this compound exerts its neuroprotective effects is still under investigation, but it is believed to involve the modulation of various signaling pathways in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. In addition, this compound has been shown to have neuroprotective effects, including the promotion of neuronal survival and the reduction of oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide in lab experiments is its specificity for STK19. This allows researchers to study the specific effects of inhibiting this protein without affecting other cellular processes. However, one limitation of using this compound is its complex synthesis method, which can make it difficult and time-consuming to obtain large quantities of the compound for use in experiments.
Future Directions
There are several potential future directions for research on N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide. One area of interest is the development of this compound-based therapies for cancer and neurodegenerative diseases. Additionally, further investigation into the mechanism of action of this compound may provide insights into the regulation of cell division and proliferation and the development of new therapeutic targets. Finally, the synthesis of this compound and related compounds may be optimized to improve efficiency and reduce costs, making these compounds more accessible for use in research and potential therapies.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in cancer and neurodegenerative diseases. Its specificity for STK19 makes it a valuable tool for studying the effects of inhibiting this protein, and its neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases. While its complex synthesis method presents a challenge, further research into the mechanism of action of this compound and the optimization of its synthesis may lead to new therapeutic options for a variety of diseases.
Synthesis Methods
N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide can be synthesized using various methods, including the reaction of 2-fluoro-6-hydroxybenzoic acid with oxalyl chloride and subsequent reaction with 3-aminooxane. Another method involves the reaction of 2-fluoro-6-hydroxybenzoic acid with thionyl chloride and subsequent reaction with 3-aminooxane. The synthesis of this compound is a complex process that requires careful attention to detail and precise control of reaction conditions.
Scientific Research Applications
N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of a protein called STK19, which is involved in the regulation of cell division and proliferation. This inhibition has been shown to have anti-cancer effects, making this compound a promising candidate for cancer treatment. Additionally, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(2-fluoro-6-hydroxyphenyl)oxane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO3/c13-9-4-1-5-10(15)11(9)14-12(16)8-3-2-6-17-7-8/h1,4-5,8,15H,2-3,6-7H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCWHZLWLPFVASU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)C(=O)NC2=C(C=CC=C2F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.